8-[4-[(2,5-Dimethylphenyl)methyl]piperazin-1-yl]-7-(2-methoxyethyl)-3-methylpurine-2,6-dione

• IUPAC Name: 8-[4-[(2,5-dimethylphenyl)methyl]piperazin-1-yl]-7-(2-methoxyethyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C22H30N6O3/c1-15-5-6-16(2)17(13-15)14-26-7-9-27(10-8-26)21-23-19-18(28(21)11-12-31-4)20(29)24-22(30)25(19)3/h5-6,13H,7-12,14H2,1-4H3,(H,24,29,30)
• InChI Key: RDHWCCYATLKOJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2CCN(CC2)C3=NC4=C(N3CCOC)C(=O)NC(=O)N4C
• Molecular Formula: C22H30N6O3
• Molecular Weight: 426.5 g/mol
• CAS No.: 887030-47-9

Description

8-[4-[(2,5-Dimethylphenyl)methyl]piperazin-1-yl]-7-(2-methoxyethyl)-3-methylpurine-2,6-dione is a useful research compound. Its molecular formula is C22H30N6O3 and its molecular weight is 426.521. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound and its derivatives have been synthesized through various methods, focusing on improving yields, understanding chemical structures, and evaluating physical properties. One study detailed the synthesis and characterization of environment-sensitive fluorescent ligands for human 5-HT1A receptors, highlighting the compound's high receptor affinity and good fluorescence properties (Lacivita et al., 2009). Another research effort synthesized 2,6-bridged piperazine-3-ones, demonstrating the compound's utility in creating diverse chemical structures (Veerman et al., 2003).

Biological Activities

Several studies have explored the biological activities of derivatives, including anti-inflammatory, analgesic, antimicrobial, and antifungal effects. For example, derivatives have shown significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects (Abu‐Hashem et al., 2020). Antimicrobial activities against various test microorganisms have also been reported, with some compounds displaying good or moderate activities (Bektaş et al., 2007).

Potential Therapeutic Uses

The compound's derivatives have been investigated for potential therapeutic applications, such as anticonvulsant, antiasthmatic, and anticancer activities. One study synthesized xanthene derivatives for their antiasthmatic activity, with some showing significant activity compared to standard treatments (Bhatia et al., 2016). Another research highlighted the synthesis of novel diketopiperazine derivatives from a marine-derived actinomycete, demonstrating modest antivirus activity against influenza A virus (Wang et al., 2013).